Cas no 15166-06-0 (Perfluoro-6-methylheptanoic Acid)

• Product name: Perfluoro-6-methylheptanoic Acid
• CAS No: 15166-06-0
• MF: C₈HO₂F₁₅
• MW: 414.06834
• CID: 1325108
• PubChem ID: 14671316

Perfluoro-6-methylheptanoic Acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2,2,3,3,4,4,5,5,6,7,7,7-dodecafluoro-6-(trifluoromethyl)-
• 2,2,3,3,4,4,5,5,6,7,7,7-dodecafluoro-6-(trifluoromethyl)heptanoic acid
• 15166-06-0
• Perfluoro-6-(trifluoromethyl)heptanoic acid
• isoPFOA
• DTXSID50562865
• Q63409317
• NS00018782
• 6-(trifluoromethyl) perfluoro-heptanoic acid
• Perfluoro-6-methylheptanoic Acid

• Inchi： InChI=1S/C8HF15O2/c9-2(10,1(24)25)4(12,13)6(16,17)5(14,15)3(11,7(18,19)20)8(21,22)23/h(H,24,25)
• InChI Key： KPBOPOXIOBBZTR-UHFFFAOYSA-N
• SMILES： C(=O)(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)O

Computed Properties

• Exact Mass: 413.97363
• Monoisotopic Mass: 413.9737017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids